Cas no 773094-37-4 (1,2-Benzenediol, 5-(1,3-dioxolan-2-yl)-3-methoxy- (9CI))

• Product Name: 1,2-Benzenediol, 5-(1,3-dioxolan-2-yl)-3-methoxy- (9CI)
• CAS No: 773094-37-4
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 551927
• Update Time: 2024-01-30

1,2-Benzenediol, 5-(1,3-dioxolan-2-yl)-3-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 5-(1,3-dioxolan-2-yl)-3-methoxy- (9CI)
• 1,2-Benzenediol,5-(1,3-dioxolan-2-yl)-3-methoxy-

• Inchi： 1S/C10H12O5/c1-13-8-5-6(4-7(11)9(8)12)10-14-2-3-15-10/h4-5,10-12H,2-3H2,1H3
• InChI Key： VKWKNNSDWZLLGE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2OCCO2)=CC(OC)=C1O

Computed Properties

• Exact Mass: 212.068
• Monoisotopic Mass: 212.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2